Hydrogen

• IUPAC Name: molecular hydrogen
• InChI: InChI=1S/H2/h1H
• InChI Key: UFHFLCQGNIYNRP-UHFFFAOYSA-N
• Canonical SMILES: [HH]
• Molecular Formula: H2
• DSSTOX Substance ID: DTXSID9029643
• Molecular Weight: 2.016 g/mol
• Physical Description: Hydrogen is a colorless, odorless gas. It is easily ignited. Once ignited it burns with a pale blue, almost invisible flame. The vapors are lighter than air. It is flammable over a wide range of vapor/air concentrations. Hydrogen is not toxic but is a simple asphyxiate by the displacement of oxygen in the air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. Hydrogen is used to make other chemicals and in oxyhydrogen welding and cutting., Dry Powder, Water or Solvent Wet Solid; Gas or Vapor; Gas or Vapor, Liquid; Liquid, Colourless, odourless, highly flammable gas, Colorless gas; [HSDB] Vapor density = 0.069 (lighter than air); [HSDB], Liquid, ODOURLESS COLOURLESS COMPRESSED GAS.
• Boiling Point: -423 °F at 760 mmHg (USCG, 1999), -259.16 °C, -253 °C
• Flash Point: Flammable gas
• Solubility: In water, 1.62 mg/L at 21 °C, Soluble in about 50 volumes of water at 0 degC, Very low solubility in most liquids, 0.00162 mg/mL at 21 °C, Solubility in water, mg/l at 21 °C: 1.62 (very poor)
• Density: 0.071 at -423.4 °F (USCG, 1999) - Less dense than water; will float, 0.082 g/L, Density: 0.069 (gas) (Air= 1); 0.0700 at BP (liq); 0.0763 at 13 K (solid). One liter of gas at 0 °C weighs 0.08987 g, Physical and Thermodynmic Properties Gaseous Hydrogen[Table#5046], Physical and Thermodynamic Properties of Solid Hydrogen[Table#5048]
• Vapor Density: Relative vapor density (air = 1): 0.07
• Vapor Pressure: 1.24X10+6 mm Hg at 25 °C, Vapor pressure, kPa at 25 °C: 165320
• Mechanism of Action: Substantial evidence indicates that molecular hydrogen (H2) has beneficial vascular effects because of its antioxidant and/or anti-inflammatory effects. Thus, hydrogen-rich water may prove to be an effective anti-aging drink. This study examined the effects of H2 on endothelial senescence and clarified the mechanisms involved. Hydrogen-rich medium was produced by a high-purity hydrogen gas generator. Human umbilical vein endothelial cells (HUVECs) were incubated with 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD) for various time periods in normal or hydrogen-rich medium. The baseline H2concentration in hydrogen-rich medium was 0.55 +/- 0.07 mmol/L. This concentration gradually decreased, and H2 was almost undetectable in medium after 12 hr. At 24 hr after TCDD exposure, HUVECs treated with TCDD exhibited increased 8OHdG and acetyl-p53 expression, decreased nicotinamide adenine dinucleotide (NAD(+))/NADH ratio, impaired Sirt1 activity, and enhanced senescence-associated beta-galactosidase. However, HUVECs incubated in hydrogen-rich medium did not exhibit these TCDD-induced changes accompanying Nrf2 activation, which was observed even after H2 was undetectable in the medium. Chrysin, an inhibitor of Nrf2, abolished the protective effects of H2 on HUVECs. H2 has long-lasting antioxidant and anti-aging effects on vascular endothelial cells through the Nrf2 pathway, even after transient exposure to H2. Hydrogen-rich water may thus be a functional drink that increases longevity. /Hydrogen-rich water/, Amyloid beta (Abeta) peptides are identified /as a/ cause of neurodegenerative diseases such as Alzheimer's disease (AD). Previous evidence suggests Abeta-induced neurotoxicity is linked to the stimulation of reactive oxygen species (ROS) production. The accumulation of Abeta-induced ROS leads to increased mitochondrial dysfunction and triggers apoptotic cell death. This suggests antioxidant therapies may be beneficial for preventing ROS-related diseases such as AD. Recently, hydrogen-rich water (HRW) has been proven effective in treating oxidative stress-induced disorders because of its ROS-scavenging abilities. However, the precise molecular mechanisms whereby HRW prevents neuronal death are still unclear. In the present study, we evaluated the putative pathways by which HRW protects against Abeta-induced cytotoxicity /in SK-N-MC cells/. Our results indicated that HRW directly counteracts oxidative damage by neutralizing excessive ROS, leading to the alleviation of Abeta-induced cell death. In addition, HRW also stimulated AMP-activated protein kinase (AMPK) in a sirtuin 1 (Sirt1)-dependent pathway, which upregulates forkhead box protein O3a (FoxO3a) downstream antioxidant response and diminishes Abeta-induced mitochondrial potential loss and oxidative stress. Taken together, our findings suggest that HRW may have potential therapeutic value to inhibit Abeta-induced neurotoxicity. /Hydrogen-rich water/, The NLRP3 inflammasome, an intracellular multi-protein complex controlling the maturation of cytokine interleukin-1beta, plays an important role in lipopolysaccharide (LPS)-induced inflammatory cascades. Recently, the production of mitochondrial reactive oxygen species (mtROS) in macrophages stimulated with LPS has been suggested to act as a trigger during the process of NLRP3 inflammasome activation that can be blocked by some mitochondria-targeted antioxidants. Known as a ROS scavenger, molecular hydrogen (H2) has been shown to possess therapeutic benefit on LPS-induced inflammatory damage in many animal experiments. Due to the unique molecular structure, H2 can easily target the mitochondria, suggesting that H2 is a potential antagonist of mtROS-dependent NLRP3 inflammasome activation. Here we have showed that, in mouse macrophages, H2 exhibited substantial inhibitory activity against LPS-initiated NLRP3 inflammasome activation by scavenging mtROS. Moreover, the elimination of mtROS by H2 resultantly inhibited mtROS-mediated NLRP3 deubiquitination, a non-transcriptional priming signal of NLRP3 in response to the stimulation of LPS. Additionally, the removal of mtROS by H2 reduced the generation of oxidized mitochondrial DNA and consequently decreased its binding to NLRP3, thereby inhibiting the NLRP3 inflammasome activation. Our findings have, for the first time, revealed the novel mechanism underlying the inhibitory effect of molecular hydrogen on LPS-caused NLRP3 inflammasome activation, highlighting the promising application of this new antioxidant in the treatment of LPS-associated inflammatory pathological damage., ... H2 decreased the tyrosine nitration level and suppressed oxidative stress damage in retinal cells. S-nitroso-N-acetylpenicillamine treatment decreased the cell numbers in the ganglion cell layer and inner nuclear layer, but the presence of H2 inhibited this reduction. These findings suggest that H2 has a neuroprotective effect against retinal cell oxidative damage, presumably by scavenging peroxynitrite. H2 reduces cellular peroxynitrite, a highly toxic reactive nitrogen species. Thus, H2 may be an effective and novel clinical tool for treating glaucoma and other oxidative stress-related diseases., Endothelial injury is a primary cause of sepsis and sepsis-induced organ damage. Heme oxygenase-1 (HO-1) plays an essential role in endothelial cellular defenses against inflammation by activating nuclear factor E2-related factor-2 (Nrf2). We found that molecular hydrogen (H2) exerts an anti-inflammatory effect. Here, we hypothesized that H2 attenuates endothelial injury and inflammation via an Nrf2-mediated HO-1 pathway during sepsis. First, we detected the effects of H2 on cell viability and cell apoptosis in human umbilical vein endothelial cells (HUVECs) stimulated by LPS. Then, we measured cell adhesion molecules and inflammatory factors in HUVECs stimulated by LPS and in a cecal ligation and puncture (CLP)-induced sepsis mouse model. Next, the role of Nrf2/HO-1 was investigated in activated HUVECs, as well as in wild-type and Nrf(-/-) mice with sepsis. We found that both 0.3 mmol/L and 0.6 mmol/L (i.e., saturated) H2-rich media improved cell viability and cell apoptosis in LPS-activated HUVECs and that 0.6 mmol/L (i.e., saturated) H2-rich medium exerted an optimal effect. H2 could suppress the release of cell adhesion molecules, such as vascular cell adhesion molecule-1 (VCAM-1) and intercellular cell adhesion molecule-1 (ICAM-1), and pro-inflammatory cytokines, such as tumor necrosis factor (TNF)-a, interleukin (IL)-1beta and high-mobility group box 1 protein (HMGB1). Furthermore, H2 could elevate anti-inflammatory cytokine IL-10 levels in LPS-stimulated HUVECs and in lung tissue from CLP mice. H2 enhanced HO-1 expression and activity in vitro and in vivo. HO-1 inhibition reversed the regulatory effects of H2 on cell adhesion molecules and inflammatory factors. H2 regulated endothelial injury and the inflammatory response via Nrf2-mediated HO-1 levels. These results suggest that H2 could suppress excessive inflammatory responses and endothelial injury via an Nrf2/HO-1 pathway. /Hydrogen-rich media/
• Color/Form: Colorless gas, ... hydrogen under ordinary conditions consists of two kinds of molecules, known as ortho- and para-hydrogen, which differ from one another by the spins of their electrons and nuclei. Normal hydrogen at room temperature contains 25% of the para form and 75% of the ortho form. The ortho form cannot be prepared in the pure state
• CAS No.: 1333-74-0, 12184-96-2, 12184-90-6, 12385-13-6, 12596-12-2, 12596-15-5, 9004-34-6
• Melting Point: -434 °F (USCG, 1999), -252.762 °C, -259.2 °C, -259 °C

Description

Hydrogen is a colorless, odorless gas. It is easily ignited. Once ignited it burns with a pale blue, almost invisible flame. The vapors are lighter than air. It is flammable over a wide range of vapor/air concentrations. This compound is not toxic but is a simple asphyxiate by the displacement of oxygen in the air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. This compound is used to make other chemicals and in oxythis compound welding and cutting.
This compound, refrigerated liquid (cryogenic liquid) appears as a colorless very cold liquid shipped in special heavily insulated containers. Boils at -442 °F. Contact causes severe frostbite. This compound gas at normal temperatures is lighter than air but until vapors boiling off from the liquid warm up they are heavier than air. Very easily ignited. Burns with a pale blue, almost invisible flame. A leak could be either a vapor or a liquid leak. The container is designed to vent the vapor as it is boils off. Under prolonged exposure to intense heat the containers may rupture violently and rocket.
Dithis compound is an elemental molecule consisting of two hydrogens joined by a single bond. It has a role as an antioxidant, an electron donor, a fuel, a human metabolite and a member of food packaging gas. It is an elemental this compound, a gas molecular entity and an elemental molecule.
This compound is under investigation in clinical trial NCT02830854 (Molecular this compound for Cognitive Function and Performance in Elderly).
This compound is a mineral.
The first chemical element in the periodic table with atomic symbol H, and atomic number 1. Protium (atomic weight 1) is by far the most common this compound isotope. This compound also exists as the stable isotope DEUTERIUM (atomic weight 2) and the radioactive isotope TRITIUM (atomic weight 3). This compound forms into a diatomic molecule at room temperature and appears as a highly flammable colorless and odorless gas.

Scientific Research Applications

• Hydrogen Storage and Metal Hydrides : this compound's interaction with metals, leading to the formation of metal hydrides, is of significant interest for this compound storage, crucial for a potential this compound economy. Metal hydrides, like nickel hydrides, offer reversible this compound storage capabilities, which are vital for applications like fuel cells (Quaas, Wulff, Ivanova, & Helm, 2009).

• Electrocatalysis for this compound Production : The development of electrocatalysts for water electrolysis is a growing field. This process allows for sustainable and high purity this compound production, with research focusing on both precious and non-precious metal-based electrocatalysts (Anwar, Khan, Zhang, & Djire, 2021).

• This compound Storage in Carbon Nanotubes : Carbon nanotubes have been researched as a medium for this compound storage, especially for mobile applications like automobile fuel. This area has seen significant advancements, aiming to make this compound storage more compact, safe, and efficient (Ilango & Gupta, 2013).

• Green this compound in Marine Power Plants : this compound is also being explored as a renewable energy source in marine applications, including this compound internal combustion engines, gas turbines, and fuel cells for naval vessels (Ammar & Alshammari, 2018).

• MOFs for this compound Isotope Separation : Metal-organic frameworks (MOFs) are promising for D2/H2 separation, leveraging their chemical and structural features. This application is crucial for scientific research, energy generation, and medical treatment (Zhou, Vassallo, & Wu, 2020).

• Photosynthetic this compound Production by Green Algae : Research has been conducted on using green algae for commercial H2 production. This process has evolved from scientific curiosity to potential commercial application, focusing on modifying photosynthesis to produce this compound (Melis & Happe, 2004).

• Automated Systems for this compound-Oxygen Steam Generators : The development and implementation of automated systems for scientific research in this compound-oxygen steam generators, vital for heat and mass transfer processes, is another area of focus (Molotov, Schastlivtsev, Yamshchikova, & Molotova, 2021).

• This compound Safety Engineering : Research in this compound safety engineering is paramount, addressing both technological and psychological aspects for the safe implementation of this compound technologies (Molkov, 2012).

Mechanism of Action

Target of Action

Hydrogen, in its molecular form (H₂), is a minor component of the atmosphere and has been shown to have diverse biological effects . It exerts its physiological effects in the form of molecular H₂ . The molecular targets of this compound are still being researched, but it is known that this compound can interact with various molecules in the body, including reactive oxygen species (ROS) .

Mode of Action

The mode of action of this compound is complex and multifaceted. It is known to act as a selective antioxidant, scavenging harmful free radicals while leaving beneficial ones intact . This compound can also modulate signal transduction and affect gene expression . It’s worth noting that the precise molecular mechanisms and targets of this compound remain elusive .

Biochemical Pathways

This compound affects several biochemical pathways. For instance, it has been suggested that the antioxidant effects of this compound involve the upregulation of endogenous antioxidants via the activation of the Nrf2/keap1 pathway . This compound can also influence the p38 MAPK signaling pathway . In photosynthesis, this compound ions find their way to the other side of the thylakoid membrane through a pathway created by an embedded enzyme channel .

Pharmacokinetics

This compound exhibits exceptional pharmacokinetics. It swiftly traverses cellular biomembranes, including the blood–brain and testes barriers, to access subcellular organelles . Following ingestion, this compound follows the path of least resistance through the circulatory system and is primarily eliminated through exhalation . Intraperitoneal administration of this compound-rich saline results in large increases in H₂ concentration in the inferior vena cava .

Result of Action

The molecular and cellular effects of this compound are broad and varied. It has been shown to have antioxidant, anti-inflammatory, and anti-apoptotic effects . It also protects mitochondria and the endoplasmic reticulum, regulates intracellular signaling pathways, and balances immune cell subtypes . These effects qualify this compound to be a potentially effective agent in regenerative medicine .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the production, storage, and utilization of this compound can be influenced by economic, energy, and environmental factors . The development of the this compound economy is influenced by population, GDP, CO₂ emissions, renewable energy sources, and total final energy consumption .

Safety and Hazards

Hydrogen safety covers the safe production, handling, and use of this compound, particularly this compound gas fuel and liquid this compound. This compound is non-toxic and because it is much lighter than air, it dissipates rapidly when it is released, allowing for relatively rapid dispersal of the fuel in case of a leak.

Future Directions

Hydrogen is currently enjoying unprecedented political and business momentum, with the number of policies and projects around the world expanding rapidly. Clean this compound and this compound-based fuels could help decarbonize hard-to-abate industries, mobility, and power generation.

Biochemical Analysis

Biochemical Properties

Hydrogen participates in a variety of biochemical reactions. It forms covalent bonds, is flammable, and reacts spontaneously with oxidizing elements . When bonded to a more electronegative element, particularly fluorine, oxygen, or nitrogen, this compound can participate in a form of medium-strength noncovalent bonding with another electronegative element with a lone pair, a phenomenon called this compound bonding that is critical to the stability of many biological molecules .

Cellular Effects

Molecular this compound has been shown to have diverse biological effects on various types of cells, including stem cells . It has been found to regulate oxidative stress, inflammation, and apoptosis . Moreover, it does not disturb cellular metabolic redox reactions, intracellular signaling, or physiological metabolic and enzymatic reactions .

Molecular Mechanism

The molecular mechanism of this compound’s effects involves its antioxidant properties. It selectively counteracts deleterious reactive oxygen species (ROS), such as the hydroxyl radical . This mechanism is thought to be responsible for this compound’s therapeutic effects in various diseases .

Temporal Effects in Laboratory Settings

In laboratory settings, this compound’s effects can change over time. For example, hazards associated with laboratory scale hydrogenations include fire, runaway reactions, and explosions due to the involvement of pyrophoric catalysts, this compound, flammable solvents, and pressure .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. For instance, in mice, drinking this compound water decreased oxidative stress markers and suppressed the decline of memory impairment and neurodegeneration .

Metabolic Pathways

This compound is involved in several metabolic pathways. For instance, hydrogenotrophic methanogens convert this compound and carbon dioxide to methane . This compound also plays a role in the reduction of various functional groups in chemical transformations .

Transport and Distribution

This compound is transported from the point of production to the point of use via pipeline and over the road in cryogenic liquid tanker trucks or gaseous tube trailers . In cells and tissues, this compound can quickly spread and penetrate cell membranes due to its small molecular mass .

Subcellular Localization

This compound peroxide, a form of reactive oxygen species that this compound can selectively counteract, has been localized in the nucleus of HeLa cells . This suggests that this compound, through its antioxidant properties, may also have a subcellular localization and activity.

Customer Q & A

Q1: What is the molecular formula, weight, and spectroscopic data of hydrogen?

A1: this compound, denoted by the molecular formula H2, consists of two this compound atoms linked by a covalent bond. It has a molecular weight of approximately 2.016 g/mol. Spectroscopically, H2 exhibits a characteristic vibrational frequency around 4160 cm-1 in Raman spectroscopy.

Q2: How does this compound interact with steel, and what are the implications for pipelines?

A2: this compound can permeate steel, leading to a phenomenon known as this compound embrittlement. This can cause micro-cracks and reduce the steel's ductility and fracture toughness, increasing the risk of pipeline failure. [] This is a critical concern for the oil and gas industry, where pipelines are used to transport this compound-containing mixtures.

Q3: How does the choice of solvent influence hydrogenation reactions with rhodium catalysts?

A3: Solvent choice significantly impacts the selectivity and activity of rhodium catalysts in hydrogenation reactions. [] For example, in the hydrogenation of acetophenone, water proved superior to conventional organic solvents due to its high this compound-bond-donation capability and low this compound-bond-acceptance capability, leading to high selectivity towards 1-phenylethanol.

Q4: What are the challenges in ensuring the stability of semiconductor materials used for photoelectrochemical this compound production?

A4: Semiconductor materials used in photoelectrochemical (PEC) this compound production face stability issues in aqueous environments. [] They can be susceptible to corrosion and degradation, hindering their long-term performance. Research is ongoing to identify stable materials and develop protective coatings to enhance their longevity.

Q5: How does this compound contribute to the this compound economy, and what are the main production technologies?

A5: this compound is considered a key player in the transition to a sustainable energy future. Currently, steam reforming of methane is the most common production method, but it relies on fossil fuels. [] Electrolysis, powered by renewable energy sources, is a promising alternative for green this compound production. []

Q6: What is the role of catalysts in this compound production and storage?

A6: Catalysts play a critical role in optimizing both this compound production and storage processes. In this compound production, catalysts can improve the efficiency of processes like steam reforming and water electrolysis. [] For this compound storage, catalysts enhance the kinetics of this compound absorption and desorption in materials like metal hydrides. []

Q7: How can quasicrystals function as catalysts in this compound storage applications?

A7: Quasicrystals, a unique class of materials with long-range order but no periodicity, have shown promising catalytic properties for this compound storage. For instance, Al-Cu-Fe quasicrystals significantly enhance the de/rehydrogenation kinetics of magnesium hydride (MgH2). [] This discovery opens avenues for developing more efficient this compound storage materials.

Q8: How is computational chemistry used to advance our understanding of this compound-related processes?

A8: Computational methods like density functional theory and molecular dynamics simulations are instrumental in studying this compound behavior at the atomic level. [] These techniques provide valuable insights into this compound adsorption on surfaces, diffusion mechanisms, and reaction pathways, enabling the design of improved materials for this compound storage and catalysis.

Q9: What are the environmental implications of different this compound production methods?

A9: While this compound itself is a clean energy carrier, its environmental impact is heavily dependent on the production method. [] Steam methane reforming, the dominant method, releases significant CO2 emissions. Green this compound production via water electrolysis using renewable energy sources holds the key to minimizing the environmental footprint.

Q10: What are the challenges and opportunities associated with this compound storage and transportation?

A10: Safe and efficient storage and transportation are crucial for widespread this compound adoption. [] High-pressure tanks, liquid this compound, and solid-state storage materials are actively being explored. Building a robust this compound infrastructure while minimizing costs and safety concerns remains a significant challenge.

Q11: Are there any viable alternatives to this compound as a future energy carrier?

A11: While this compound is a promising energy carrier, other contenders include ammonia and synthetic hydrocarbons. [, ] The choice depends on various factors like energy density, ease of storage and transport, and compatibility with existing infrastructure. Research is ongoing to evaluate and compare these alternatives.

Q12: What are some essential tools and resources for this compound research?

A12: this compound research relies heavily on advanced characterization techniques like electron microscopy, spectroscopy (NMR, Raman, IR), and diffraction methods. [, ] Computational resources for molecular modeling and simulations are also crucial. Collaboration between researchers from diverse fields like chemistry, materials science, and engineering is vital for driving innovation.

Q13: What are some historical milestones in the development of this compound technology?

A13: The discovery of this compound in the 18th century marked the beginning. The development of the fuel cell in the 19th century demonstrated its potential as an energy carrier. [] Recent advancements in materials science and nanotechnology have led to the exploration of new this compound storage materials and more efficient catalysts. [, ] The increasing urgency to combat climate change has further accelerated research and development efforts in the field of this compound technology.